Cas no 1600193-96-1 (1600193-96-1)
1600193-96-1 Chemical and Physical Properties
Names and Identifiers
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- CYCLOPROPYL(2-ETHYLPHENYL)METHANONE
- Methanone, cyclopropyl(2-ethylphenyl)-
- 1600193-96-1
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- Inchi: 1S/C12H14O/c1-2-9-5-3-4-6-11(9)12(13)10-7-8-10/h3-6,10H,2,7-8H2,1H3
- InChI Key: VTIRXONSPGSLQR-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1CC)C1CC1
Computed Properties
- Exact Mass: 174.104465066g/mol
- Monoisotopic Mass: 174.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
1600193-96-1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB604814-250mg |
Cyclopropyl(2-ethylphenyl)methanone; . |
1600193-96-1 | 250mg |
€331.70 | 2024-07-19 | ||
| abcr | AB604814-1g |
Cyclopropyl(2-ethylphenyl)methanone; . |
1600193-96-1 | 1g |
€611.50 | 2024-07-19 | ||
| abcr | AB604814-5g |
Cyclopropyl(2-ethylphenyl)methanone; . |
1600193-96-1 | 5g |
€2047.20 | 2024-07-19 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY381113-1g |
Cyclopropyl(2-ethylphenyl)methanone |
1600193-96-1 | ≥95% | 1g |
¥5560.00 | 2025-04-18 |
1600193-96-1 Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1600193-96-1
Research Briefing on 1600193-96-1: Latest Advances in Chemical Biology and Pharmaceutical Applications
The compound 1600193-96-1 has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its chemical properties, biological activities, and potential clinical uses. The information presented here is based on peer-reviewed publications, patent filings, and industry reports from the past two years.
1600193-96-1 is a small molecule with a unique chemical structure that enables it to interact with specific biological targets. Recent studies have highlighted its role as a modulator of key signaling pathways involved in inflammation, cancer, and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1600193-96-1 exhibits potent inhibitory effects on a particular kinase implicated in tumor growth, suggesting its potential as an anticancer agent.
In addition to its kinase inhibitory activity, 1600193-96-1 has shown promise in modulating immune responses. A preclinical study conducted by researchers at a leading pharmaceutical company revealed that the compound could effectively reduce cytokine production in models of autoimmune diseases. These findings underscore the versatility of 1600193-96-1 and its potential applicability across multiple therapeutic areas.
The synthesis and optimization of 1600193-96-1 have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of derivatives with improved pharmacokinetic properties. For example, a recent patent application describes a novel formulation of 1600193-96-1 that enhances its bioavailability and stability, addressing some of the challenges associated with its clinical development.
Despite these promising developments, challenges remain in translating the preclinical findings of 1600193-96-1 into clinical applications. Issues such as toxicity profiles, drug-drug interactions, and formulation stability need to be thoroughly investigated. Ongoing research is exploring these aspects, with several Phase I clinical trials expected to commence in the near future.
In conclusion, 1600193-96-1 represents a compelling candidate for further development in the pharmaceutical industry. Its multifaceted biological activities and the ongoing advancements in its chemical optimization highlight its potential to address unmet medical needs. Future research should focus on elucidating its mechanisms of action, optimizing its therapeutic window, and advancing it through clinical trials to fully realize its therapeutic potential.
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